Cas no 6304-78-5 ( )

• Product Name: &nbsp
• CAS No: 6304-78-5
• MF: C₁₀H₁₄ClNO₂S
• MW: 247.74166059494
• CID: 958606
• PubChem ID: 54605496
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• 2-amino-3-benzylsulfanylpropanoic acid,hydrochloride
• 3-benzylspinacine dihydrochloride
• 3-benzylsulfanyl-2R-aminopropionic acid hydrochloride
• SCHEMBL6467919
• 6304-78-5
• CHEMBL1975906
• NSC43125
• NSC-43125
•  

• Inchi： 1S/C10H13NO2S.ClH/c11-9(10(12)13)7-14-6-8-4-2-1-3-5-8;/h1-5,9H,6-7,11H2,(H,12,13);1H
• InChI Key： GPSDMSOGJZNLFX-UHFFFAOYSA-N
• SMILES： Cl.S(CC1C=CC=CC=1)CC(C(=O)O)N

Computed Properties

• Exact Mass: 247.04300
• Monoisotopic Mass: 247.0433776g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 181
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 88.6Ų

Experimental Properties

• PSA: 88.62000
• LogP: 2.83400